![molecular formula C18H16N2OS2 B2664511 3-(methylthio)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide CAS No. 2034410-96-1](/img/structure/B2664511.png)
3-(methylthio)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide
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Description
3-(methylthio)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide is a compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research. This compound is also known as MPT0B392 or simply B392.
Scientific Research Applications
- Pinacol Boronic Esters : This compound serves as a valuable building block in organic synthesis. While functionalizing deboronation of alkyl boronic esters is well-established, protodeboronation remains less explored. Recent research has reported catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters using a radical approach . This advancement opens up new avenues for designing efficient synthetic routes.
- The catalytic protodeboronation of alkyl boronic esters, when paired with a Matteson–CH₂–homologation, enables a formal anti-Markovnikov alkene hydromethylation. This transformation, previously unknown, provides a powerful tool for modifying alkenes selectively . Researchers can explore its applications in drug synthesis, natural product modification, and materials science.
- The hydromethylation sequence involving this compound has been applied to methoxy-protected (−)-Δ8-THC (tetrahydrocannabinol) and cholesterol . This highlights its potential in the total synthesis of complex natural products.
- The protodeboronation of 3-(methylthio)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide was utilized in the formal total synthesis of δ-®-coniceine and indolizidine 209B . Alkaloids play crucial roles in medicine and biochemistry, making this application significant.
Organic Synthesis and Catalysis
Hydromethylation of Alkenes
Natural Product Synthesis
Alkaloid Synthesis
properties
IUPAC Name |
3-methylsulfanyl-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2OS2/c1-22-16-5-2-4-14(9-16)18(21)20-11-13-8-15(12-19-10-13)17-6-3-7-23-17/h2-10,12H,11H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYHCXLQWMGWKLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)C(=O)NCC2=CC(=CN=C2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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